Cas no 2248309-04-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrrolo[3,2-b]pyridine-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrrolo[3,2-b]pyridine-5-carboxylate
• CAS No: 2248309-04-6
• MF: C₁₆H₉N₃O₄
• MW: 307.260363340378
• CID: 5960399
• PubChem ID: 165724213
• Update Time: 2025-06-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrrolo[3,2-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6515617
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrrolo[3,2-b]pyridine-5-carboxylate
• 2248309-04-6

• Inchi： 1S/C16H9N3O4/c20-14-9-3-1-2-4-10(9)15(21)19(14)23-16(22)13-6-5-11-12(18-13)7-8-17-11/h1-8,17H
• InChI Key： BWTFHJIKIMPAIG-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2=C(C=CN2)N=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 307.05930578g/mol
• Monoisotopic Mass: 307.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrrolo[3,2-b]pyridine-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrrolo[3,2-b]pyridine-5-carboxylate (CAS No. 2248309-04-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrrolo[3,2-b]pyridine-5-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2248309-04-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of fused ring systems, combining an isoindole moiety with a pyrrolo[3,2-b]pyridine scaffold, further functionalized by a dioxo group and a carboxylate moiety at the 5-position. The unique arrangement of these structural elements imparts distinct electronic and steric properties, making it a promising candidate for various biological applications.

The isoindole component of this molecule is known for its stability and ability to engage in multiple hydrogen bonding interactions, which is a critical feature for drug-like molecules targeting biological receptors. The presence of the dioxo group (a ketone-like structure) introduces electrophilic centers that can participate in further derivatization or catalytic reactions. Additionally, the pyrrolo[3,2-b]pyridine core is a privileged scaffold in medicinal chemistry, frequently found in bioactive molecules due to its ability to mimic natural product structures and interact with biological targets such as enzymes and receptors.

The carboxylate group at the 5-position not only provides a site for further chemical modification but also influences the solubility and pharmacokinetic properties of the compound. These structural features collectively contribute to the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrrolo[3,2-b]pyridine-5-carboxylate as a versatile building block or lead compound in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies suggest that the dioxo group and the fused ring system may interact favorably with hydrophobic pockets or aromatic residues in target proteins, while the carboxylate moiety could form salt bridges or hydrogen bonds with charged residues. Such interactions are pivotal for achieving high affinity and selectivity in drug design.

In addition to its structural appeal, this compound has been explored in several cutting-edge research areas. For instance, its scaffold has been investigated as a potential inhibitor of kinases and other enzyme targets implicated in cancer progression. Preliminary computational studies indicate that modifications to the isoindole or pyrrolo[3,2-b]pyridine portions could enhance binding affinity while minimizing off-target effects. These findings align with broader trends in medicinal chemistry where structure-based design is leveraged to optimize biological activity.

The synthesis of complex heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrrolo[3,2-b]pyridine-5-carboxylate represents a significant challenge due to the intricate connectivity of their rings. However, modern synthetic methodologies have made considerable progress in streamlining such processes. Catalytic approaches involving transition metals have been particularly effective in constructing multi-ringed systems efficiently. For example, palladium-catalyzed cross-coupling reactions have been employed to link the isoindole and pyrrolo[3,2-b]pyridine moieties while preserving functional integrity.

Moreover, green chemistry principles have been increasingly integrated into synthetic routes for compounds like this one. Solvent-free conditions or the use of biodegradable solvents not only reduce environmental impact but also improve reaction yields and purity. Such sustainable practices are becoming indispensable as pharmaceutical development faces growing regulatory scrutiny regarding environmental footprint.

The pharmacological potential of this compound has also been explored through high-throughput screening (HTS) campaigns targeting disease-relevant pathways. While initial results are promising, further validation through experimental assays is necessary to confirm its efficacy and safety profiles. Nevertheless, these early findings underscore its value as a scaffold for developing novel therapeutic agents.

Future directions in research may focus on exploring analogs of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrrolo[3,2-b]pyridine-5-carboxylate by modifying substituents on its core structure or introducing additional functional groups at strategic positions. Such modifications could enhance bioavailability or selectively target specific disease mechanisms without compromising overall potency.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrrolo[3,2-b]pyridine-5-carboxylate (CAS No. 2248309-04-6) exemplifies how sophisticated molecular design can yield compounds with significant therapeutic potential. Its unique structural features—comprising an isoindole, a dioxo group,a pyrrolo[3,2-b]pyridine core, and a carboxylate moiety—position it as an attractive candidate for further exploration in drug discovery pipelines aimed at treating various human diseases.